Cas no 941876-81-9 (N-(2,5-difluorophenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(2,5-difluorophenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941876-81-9
• MF: C₂₂H₁₈F₂N₄O₄
• MW: 440.399531841278
• CID: 5442518
• Update Time: 2025-07-08

N-(2,5-difluorophenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine-5(4H)-acetamide, N-(2,5-difluorophenyl)-2-(3,4-dimethoxyphenyl)-4-oxo-
• N-(2,5-difluorophenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C22H18F2N4O4/c1-31-19-6-3-13(9-20(19)32-2)16-11-18-22(30)27(7-8-28(18)26-16)12-21(29)25-17-10-14(23)4-5-15(17)24/h3-11H,12H2,1-2H3,(H,25,29)
• InChI Key： FSTHAGVEJGCAHE-UHFFFAOYSA-N
• SMILES： C12=CC(C3=CC=C(OC)C(OC)=C3)=NN1C=CN(CC(NC1=CC(F)=CC=C1F)=O)C2=O

Additional information on N-(2,5-difluorophenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

N-(2,5-Difluorophenyl)-2-2-(3,4-Dimethoxyphenyl)-4-Oxo-4H,5H-Pyrazolo[1,5-A]Pyrazin-5-Ylacetamide: A Comprehensive Overview

The compound with CAS No. 941876-81-9, named N-(2,5-difluorophenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, particularly in the realm of anti-inflammatory and anti-tumor drug development.

N-(2,5-difluorophenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide is characterized by its complex heterocyclic framework and substituent groups. The molecule incorporates a pyrazolo[1,5-a]pyrazine core, which is a fused bicyclic structure known for its stability and reactivity in biological systems. The presence of fluorine atoms at the 2 and 5 positions of the phenyl ring introduces electronic effects that enhance the molecule's bioavailability and selectivity. Additionally, the methoxy groups at the 3 and 4 positions of the second phenyl ring contribute to the compound's hydrophilic properties, which are crucial for its interaction with cellular membranes.

Recent research has focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These studies have revealed that the compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Furthermore, preliminary in vitro assays have demonstrated its ability to induce apoptosis in cancer cells, suggesting its potential as an anti-tumor agent.

The structural versatility of N-(2,5-difluorophenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-ylacetamide allows for further functionalization to optimize its pharmacokinetic properties. Researchers are exploring modifications to enhance its solubility and reduce potential side effects. These efforts are supported by computational modeling studies that predict the compound's behavior in various biological environments.

In conclusion, N-(2,5-difluorophenyl)-2-2-(3,4-dimethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-a]pyrazin-5-y acetamide represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.